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Compound Name: IR-7
Cat. No.: B12386742
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of IR-7, a mitochondria-targeted
heptamethine cyanine dye, detailing its chemical properties, mechanism of action, and
applications in cancer research, particularly in near-infrared (NIR) fluorescence imaging and
therapy.

Core Chemical and Physical Properties

IR-7 is a lipophilic, cationic heptamethine cyanine dye. Its unique chemical structure facilitates
preferential accumulation within the mitochondria of cancer cells, a characteristic attributed to
the high mitochondrial membrane potential in tumor cells compared to normal cells.
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Property Value Reference
Chemical Formula CsoH52BrCIN206 [1]
Molecular Weight 892.31 g/mol [1]

CAS Number 1895075-45-2 [1]
Appearance Solid

Solubility Soluble in DMSO

Excitation Maximum ~780 nm [2]
Emission Maximum ~800-850 nm [2][3]

Mechanism of Action and Tumor Targeting

The selective accumulation of IR-7 in tumor cells is a multi-faceted process. As a lipophilic
cation, it is driven into the mitochondria by the negative mitochondrial membrane potential,
which is typically more pronounced in cancer cells. Furthermore, studies have shown that the
uptake of IR-7 and similar heptamethine dyes is mediated by Organic Anion Transporting
Polypeptides (OATPs), which are often overexpressed on the surface of various cancer cells.
This dual-targeting mechanism contributes to a significant signal-to-background ratio in tumor
imaging.

Upon accumulation in the mitochondria, IR-7 can be utilized for both imaging and therapeutic
purposes. For imaging, its fluorescence in the near-infrared spectrum allows for deep tissue
penetration with minimal autofluorescence. For therapeutic applications, upon irradiation with
NIR light, it can generate reactive oxygen species (ROS), leading to oxidative stress and
subsequent cancer cell death through apoptosis and necrosis.
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Figure 1: Proposed mechanism of IR-7 dye uptake and action in cancer cells.

Experimental Protocols

The following are detailed methodologies for key experiments involving IR-7 dye.

In Vitro Staining and Imaging of Cancer Cells

This protocol outlines the steps for staining cultured cancer cells with IR-7 for fluorescence

microscopy.

Materials:

IR-7 dye stock solution (e.g., 10 mM in DMSO)

e Cultured cancer cells (e.g., PC-3, HelLa) seeded on chamber slides or glass-bottom dishes

o Complete cell culture medium

o Phosphate-Buffered Saline (PBS)

» 4% Paraformaldehyde (PFA) in PBS for fixation

o DAPI solution for nuclear counterstaining (optional)

e Mounting medium
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e Fluorescence microscope with appropriate NIR filter sets
Procedure:
o Culture cells to the desired confluency (e.g., 70-80%) on a suitable imaging vessel.

o Prepare a working solution of IR-7 dye in pre-warmed complete cell culture medium. A final
concentration of 10-20 uM is often a good starting point.[3][4]

» Remove the existing culture medium from the cells and wash once with warm PBS.

e Add the IR-7 working solution to the cells and incubate at 37°C in a COz2 incubator for 20-30
minutes.[2][4]

 After incubation, remove the staining solution and wash the cells twice with warm PBS.
e Fix the cells with 4% PFA for 10-15 minutes at room temperature.
e Wash the cells twice with PBS.

o (Optional) If nuclear counterstaining is desired, incubate the cells with DAPI solution for 5-10
minutes.

e Wash the cells twice with PBS.
e Mount the coverslip with a suitable mounting medium.

e Image the cells using a fluorescence microscope. Use an excitation wavelength around 633
nm and an emission wavelength around 780 nm for IR-7.[2]

In Vivo Near-Infrared Fluorescence Imaging

This protocol describes the procedure for imaging tumor-bearing mice using IR-7 dye.
Materials:
» IR-7 dye solution (sterile, for injection)

e Tumor-bearing mice (e.g., subcutaneous xenografts)
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« In vivo imaging system with NIR fluorescence capabilities
e Anesthesia (e.g., isoflurane)
Procedure:

o Prepare a sterile solution of IR-7 dye for injection. A typical dose is 0.375 mg/kg body weight,
administered via intravenous (i.v.) or intraperitoneal (i.p.) injection.[3]

* Inject the dye into the tumor-bearing mice.

» Allow the dye to circulate and accumulate in the tumor. Optimal imaging is often achieved 24
hours post-injection.[2][3]

e Anesthetize the mouse using a suitable anesthetic agent.
¢ Place the anesthetized mouse in the in vivo imaging system.

e Acquire whole-body NIR fluorescence images using appropriate excitation and emission
filters (e.g., excitation ~745 nm, emission ~820 nm).

o After imaging, the mouse can be recovered or euthanized for ex vivo organ analysis to
confirm biodistribution.

In Vitro Cytotoxicity Assay

This protocol details how to assess the cytotoxic effects of IR-7, particularly in the context of
photothermal or photodynamic therapy.

Materials:

IR-7 dye

Cancer cell line of interest

96-well plates

Complete cell culture medium
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability
reagent

« DMSO

» Plate reader

* NIR laser (e.g., 808 nm) for phototherapy studies

Procedure:

o Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.
e Prepare serial dilutions of IR-7 in complete culture medium.

e Remove the old medium and add the IR-7 dilutions to the cells. Include a vehicle control
(medium with the same concentration of DMSO as the highest IR-7 concentration).

 Incubate the cells for a specified period (e.g., 4 or 24 hours).

» For phototherapy studies, irradiate the designated wells with an NIR laser at a specific power
density and duration.

o After treatment, remove the medium and wash the cells with PBS.
e Add fresh medium and incubate for a further 24-48 hours to allow for cell death to occur.

o Perform a cell viability assay (e.g., MTT). Add the MTT reagent to each well and incubate
according to the manufacturer's instructions.

e Solubilize the formazan crystals with DMSO.

» Read the absorbance on a plate reader at the appropriate wavelength (e.g., 570 nm for
MTT).

o Calculate cell viability as a percentage of the control and determine the ICso value if
applicable.
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Experimental Workflow and Data Presentation

A typical experimental workflow for evaluating IR-7 as a theranostic agent is depicted below.
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Figure 2: General experimental workflow for the evaluation of IR-7 dye.

Quantitative Data Summary:
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Parameter Cell Line(s) Value/Range Reference
In Vitro Staining )
] PC-3, Hela, various 10 - 20 pM [3][4]
Concentration
In Vitro Incubation ) ]
i PC-3, Hela, various 20 - 30 min [2][4]
Time
. _ Nude mice with
In Vivo Imaging Dose 0.375 mg/kg [3]
xenografts
Optimal In Vivo Nude mice with 24 hours post- Be
Imaging Time xenografts injection
IR-786 ICso (Dark
HT-29 14.9 uM [5]

Cytotoxicity)

Note on Similar Dyes: The literature often refers to closely related heptamethine cyanine dyes
like IR-780 and IR-783. While they share similar core structures and tumor-targeting properties,
their specific chemical formulas, molecular weights, and experimental parameters may differ
slightly. It is crucial to verify the exact compound being used in any experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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